Cas no 2228847-92-3 (3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2228847-92-3
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• CID: 6529484
• PubChem ID: 165635279
• Update Time: 2025-08-04

3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine
• 2228847-92-3
• EN300-1992712

• Inchi： 1S/C9H14ClNS/c1-9(2,6-11)4-8-3-7(10)5-12-8/h3,5H,4,6,11H2,1-2H3
• InChI Key： OUZCZLPNMCJSLU-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC(C)(C)CN

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine

Introduction to 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228847-92-3)

3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228847-92-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a chlorothiophene moiety and a dimethylpropane backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various scientific investigations.

The molecular structure of 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine consists of a thiophene ring substituted with a chlorine atom at the 4-position, attached to a 2,2-dimethylpropane chain ending with an amine group. This configuration contributes to its stability and reactivity, which are crucial factors in its potential utility as a building block in the synthesis of more complex molecules.

Recent studies have explored the biological activities of 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine. One notable area of research is its interaction with specific receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for drug development. The selective binding properties suggest that 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine could be a valuable lead compound for the development of novel therapeutic agents.

In addition to its potential as a pharmaceutical candidate, 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine has also been investigated for its role in chemical synthesis. Researchers have utilized this compound as an intermediate in the synthesis of various heterocyclic compounds and other functionalized molecules. The versatility of this compound in synthetic chemistry is attributed to its reactive amine group and the electron-withdrawing nature of the chlorothiophene moiety, which can influence reaction pathways and product selectivity.

The physical properties of 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine, such as its melting point, boiling point, and solubility, have been characterized through various analytical techniques. These properties are essential for understanding its behavior in different solvents and reaction conditions. For example, the compound has been found to be soluble in common organic solvents like dichloromethane and ethanol, which facilitates its use in solution-phase reactions.

Safety considerations are an important aspect when handling any chemical compound. While specific safety data for 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine may vary depending on the context of use, general guidelines for handling organic compounds should be followed. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound in tightly sealed containers away from incompatible materials.

The environmental impact of 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine is another area that requires attention. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure that it can be used responsibly without causing harm to the environment. Preliminary studies suggest that proper waste management practices should be implemented to minimize any potential environmental risks.

In conclusion, 3-(4-chlorothiophen-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 2228847-92-3) is a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions.